Cas no 17057-86-2 (2,3,6-trimethyl-1H-indene)
2,3,6-trimethyl-1H-indene structure
Product Name:2,3,6-trimethyl-1H-indene
CAS No:17057-86-2
MF:C12H14
MW:158.239563465118
CID:1352468
Update Time:2024-08-17
2,3,6-trimethyl-1H-indene Chemical and Physical Properties
Names and Identifiers
-
- 2,3,6-trimethyl-1H-indene
- 1H-indene, 2,3,6-trimethyl-
- LogP
-
- Inchi: 1S/C12H14/c1-8-4-5-12-10(3)9(2)7-11(12)6-8/h4-6H,7H2,1-3H3
- InChI Key: QPCWBOGUNOIAOJ-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC(C)=C2)C(C)=C1C
Computed Properties
- Exact Mass: 158.10962
- Monoisotopic Mass: 158.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Density: 0.964
- Boiling Point: 238.8°C at 760 mmHg
- Flash Point: 92.6°C
- Refractive Index: 1.549
- PSA: 0
2,3,6-trimethyl-1H-indene Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
17057-86-2 (2,3,6-trimethyl-1H-indene) Related Products
- 767-60-2(3-Methyl-1H-indene)
- 2177-47-1(2-Methyl-1H-indene)
- 4505-48-0(2-Phenyl-1H-indene)
- 17057-95-3(2,3,4,9-Tetrahydro-1H-fluorene)
- 17059-50-6(2-Ethyl-1H-indene)
- 18657-57-3(1,2-Bis(3-indenyl)ethane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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